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Introduction

Riboflavin-d3 (Vitamin B2-d3) is a deuterated form of Riboflavin, an essential water-soluble

vitamin that plays a crucial role in a variety of metabolic pathways. As a stable isotope-labeled

internal standard, Riboflavin-d3 is an invaluable tool for researchers, scientists, and drug

development professionals. Its primary application lies in quantitative analyses by mass

spectrometry, where it allows for precise and accurate measurement of riboflavin levels in

complex biological matrices. This technical guide provides a comprehensive overview of

Riboflavin-d3, including its suppliers, technical specifications, and detailed experimental

protocols for its use.

Riboflavin-d3: Supplier and Availability
Riboflavin-d3 is available from specialized chemical suppliers catering to the research and

development community. One prominent supplier is MedChemExpress. It is important for

researchers to source this compound from reputable suppliers who provide comprehensive

analytical documentation to ensure the quality and isotopic purity of the material.

Quantitative Data
The following tables summarize the key technical data for Riboflavin-d3.

Table 1: Supplier Information
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Supplier Product Name
Catalog
Number

Purity Availability

MedChemExpres

s
Riboflavin-d3 HY-B0456S1 >98% In Stock

Table 2: Physicochemical Properties of Riboflavin-d3

Property Value

Molecular Formula C₁₇H₁₇D₃N₄O₆

Molecular Weight 379.38 g/mol

CAS Number 1189987-95-5

Appearance Solid

Solubility Soluble in DMSO

Storage
Store at -20°C for the short term and -80°C for

the long term.

Metabolic Pathway of Riboflavin
Riboflavin is the precursor to the coenzymes Flavin Mononucleotide (FMN) and Flavin Adenine

Dinucleotide (FAD), which are essential for a multitude of redox reactions in cellular

metabolism. The pathway begins with the dietary intake of riboflavin, which is then absorbed in

the small intestine. Inside the cell, riboflavin is phosphorylated by riboflavin kinase to form

FMN. FMN can then be further adenylated by FAD synthetase to produce FAD. These

coenzymes are vital for the function of numerous flavoproteins involved in the electron

transport chain, fatty acid oxidation, and the metabolism of other B vitamins.[1]
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Riboflavin Metabolic Pathway

Experimental Protocols
Protocol for the Quantitative Analysis of Riboflavin in
Plasma using LC-MS/MS with Riboflavin-d3 as an
Internal Standard
This protocol is adapted from a validated method for the determination of riboflavin in human

plasma by isotope dilution liquid chromatography-tandem mass spectrometry (LC-MS/MS).[1]

1. Materials and Reagents

Riboflavin-d3 (Internal Standard)

Riboflavin (for calibration curve)

Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Formic acid (LC-MS grade)

Water (LC-MS grade)

Zinc Sulfate solution (0.1 M)

Human plasma (blank)

2. Preparation of Standard and Internal Standard Solutions

Riboflavin Stock Solution (1 mg/mL): Accurately weigh and dissolve riboflavin in a suitable

solvent (e.g., DMSO, then dilute with methanol/water).

Working Standard Solutions: Serially dilute the stock solution with methanol/water to prepare

a series of calibration standards.
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Riboflavin-d3 Internal Standard (IS) Working Solution: Prepare a solution of Riboflavin-d3
in methanol/water at a fixed concentration.

3. Sample Preparation

To 100 µL of plasma sample (or calibration standard or quality control sample), add 75 µL of

the Riboflavin-d3 internal standard working solution.

Vortex the mixture for 10 seconds.

Add 125 µL of 0.1 M zinc sulfate solution to precipitate proteins.

Vortex vigorously for 1 minute.

Centrifuge the samples at 10,000 x g for 10 minutes at 4°C.

Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

4. LC-MS/MS Conditions

LC System: A high-performance liquid chromatography system.

Column: A suitable reversed-phase column (e.g., C18).

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile with 0.1% formic acid.

Gradient: A suitable gradient to separate riboflavin from other plasma components.

Flow Rate: A typical flow rate for the column used.

Injection Volume: 5-10 µL.

Mass Spectrometer: A tandem mass spectrometer equipped with an electrospray ionization

(ESI) source.

Ionization Mode: Positive ion mode.
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MRM Transitions:

Riboflavin: Monitor the appropriate precursor to product ion transition.

Riboflavin-d3: Monitor the appropriate precursor to product ion transition (shifted by +3

m/z).

5. Data Analysis

Integrate the peak areas for both riboflavin and Riboflavin-d3.

Calculate the ratio of the peak area of riboflavin to the peak area of Riboflavin-d3.

Construct a calibration curve by plotting the peak area ratio against the concentration of the

riboflavin standards.

Determine the concentration of riboflavin in the unknown plasma samples by interpolating

their peak area ratios on the calibration curve.

Experimental Workflow
The following diagram illustrates the general workflow for the quantitative analysis of riboflavin

in a biological matrix using Riboflavin-d3 as an internal standard.
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LC-MS/MS Workflow
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Conclusion
Riboflavin-d3 is a critical tool for researchers and professionals in drug development, enabling

highly accurate and precise quantification of riboflavin in biological systems. Its use as an

internal standard in LC-MS/MS methods corrects for variability in sample preparation and

instrument response, leading to reliable and reproducible data. The detailed protocol and

workflows provided in this guide offer a solid foundation for the implementation of Riboflavin-
d3 in a laboratory setting, facilitating a deeper understanding of riboflavin's role in health and

disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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